Cas no 2639403-77-1 (Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate)

• Product Name: Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate
• CAS No: 2639403-77-1
• MF: C₁₃H₁₈BrNO₂S
• MW: 332.256521701813
• CID: 5664684
• PubChem ID: 165900627
• Update Time: 2025-06-11

Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate Chemical and Physical Properties

Names and Identifiers

• 2639403-77-1
• EN300-27722948
• tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate
• Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate

• Inchi： 1S/C13H18BrNO2S/c1-13(2,3)17-12(16)11(15-9-4-5-9)10-6-8(14)7-18-10/h6-7,9,11,15H,4-5H2,1-3H3
• InChI Key： IGNARUCZZYMIQR-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(C(=O)OC(C)(C)C)NC1CC1

Computed Properties

• Exact Mass: 331.02416g/mol
• Monoisotopic Mass: 331.02416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.6Ų

Additional information on Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate

Introduction to Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate (CAS No: 2639403-77-1)

Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate, identified by its Chemical Abstracts Service number 2639403-77-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The structural features of Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate, particularly the presence of a bromothiophene moiety and an acetate functional group, contribute to its unique chemical properties and potential applications in drug discovery.

The bromothiophene ring is a heterocyclic aromatic structure that has been widely studied for its role in modulating biological pathways. Its ability to interact with various biological targets makes it a versatile component in the design of pharmacophores. In contrast, the cyclopropylamino substituent introduces a rigid, three-membered ring that can enhance the binding affinity of the molecule to its intended target. The combination of these structural elements in Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate suggests potential applications in the treatment of various diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate with greater accuracy. These tools have been instrumental in identifying novel drug candidates by analyzing their interaction with biological targets at the molecular level. For instance, studies have shown that the bromothiophene moiety can selectively bind to specific enzymes and receptors, while the cyclopropylamino group can further modulate the binding affinity through steric interactions. This dual functionality makes Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate a promising candidate for further exploration in drug development.

The synthesis of Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate is another area where recent research has made significant strides. The development of efficient synthetic routes has not only improved the yield and purity of the compound but also reduced the cost of production. These advancements are crucial for ensuring that pharmaceutical companies can access high-quality starting materials for their drug development programs. Additionally, green chemistry principles have been increasingly applied to the synthesis of this compound, minimizing waste and reducing environmental impact.

In vitro studies have demonstrated that Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate exhibits a range of biological activities. For example, it has been shown to inhibit certain kinases involved in cancer cell proliferation. The compound's ability to disrupt signaling pathways critical for tumor growth makes it an attractive candidate for further investigation as an anti-cancer agent. Furthermore, preliminary studies suggest that it may also possess anti-inflammatory properties, which could make it useful in treating chronic inflammatory diseases such as rheumatoid arthritis.

The potential therapeutic applications of Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate extend beyond oncology and inflammation. Research is ongoing into its effects on neurological disorders, where the compound's ability to interact with specific neurotransmitter receptors could lead to novel treatments for conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of this molecule make it a versatile tool for exploring new therapeutic strategies across multiple disease areas.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules like Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate with greater precision. Advances in genomics and proteomics have provided researchers with detailed insights into the molecular mechanisms underlying various diseases, enabling them to design more targeted and effective treatments. By leveraging these insights, scientists are able to develop compounds that are not only more potent but also more selective, reducing side effects and improving patient outcomes.

The future prospects for Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into clinical reality. By fostering innovation and collaboration, the scientific community can accelerate the development of new drugs that address unmet medical needs.

In conclusion,Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate (CAS No: 2639403-77-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound,Tert-butyl 2-(4-bromothiophen-2-yl)-2-(cyclopropylamino)acetate is poised to play a crucial role in addressing some of today's most pressing medical challenges.